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Compound of Interest

Compound Name: p/m-Toluene sulfonamide
Cat. No.: B13397823
Get Quote
\ J

CAS No: 70-55-3 Synonyms: 4-Methylbenzenesulfonamide; Tosylamide; PTSA Molecular
Formula: C7HoNO2S Molecular Weight: 171.22 g/mol

Executive Technical Summary

p-Toluene Sulfonamide (PTSA) is a primary sulfonamide widely utilized as a plasticizer, a
chemical intermediate in the synthesis of pharmaceuticals (e.g., sulfonylureas), and a
fungicide. In drug development, it is critically monitored not primarily for its intrinsic toxicity, but
as a surrogate marker for alkyl tosylates (genotoxic impurities) and as a degradation product of
chloramine-T.

From a toxicological perspective, PTSA exhibits a low order of acute toxicity and is non-
genotoxic in standard batteries (Ames, Micronucleus). However, its structural similarity to
sulfonamide antibiotics warrants vigilance regarding hypersensitivity in susceptible populations.
This guide synthesizes regulatory safety data with practical handling protocols for laboratory
and industrial settings.

Physicochemical Properties
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Understanding these properties is essential for predicting environmental fate and designing
analytical methods.

Relevance to

Property Value .
Safety/Handling
) ) ) ) Dust generation risk; requires
Physical State White crystalline solid ) )
particulate respirators.
] ] Stable solid under standard
Melting Point 137-140 °C N
storage conditions.
- ) Low volatility; inhalation risk is
Boiling Point 221 °C (at 10 mmHg) o
primarily from dust, not vapor.
N Moderate solubility; potential
Water Solubility ~3.2g/L (25 °C) ]
for aquatic runoff.
Low bioaccumulation potential
Log Pow 0.82 o ) )
in biological organisms.
Weakly acidic; remains
pKa 10.1

unionized at physiological pH.

Toxicological Profile (The Core)
Acute Toxicity

PTSA demonstrates low acute toxicity across standard routes of exposure.
e Oral (Rat LD50): > 2,330 mg/kg [1].
e Dermal (Rabbit LD50): > 2,000 mg/kg (often tested as a mixture with o-isomer) [2].[1]

 Inhalation: No specific LC50 established; however, the material is classified as a nuisance
dust and potential respiratory irritant.

Genotoxicity & Carcinogenicity
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Critical Distinction for Drug Developers: While alkyl esters of p-toluenesulfonic acid (e.qg.,
methyl tosylate) are potent alkylating agents and genotoxins, PTSA itself is non-genotoxic.

» Ames Test (Salmonella): Negative (strains TA98, TA100, TA1535, TA1537) with/without
metabolic activation [3].[1]

 In Vivo Micronucleus: Negative in mouse bone marrow assays.[2][3]

e Carcinogenicity: Not listed by IARC, NTP, or OSHA. Orphan drug designation exists for
adenoid cystic carcinoma, suggesting therapeutic investigation rather than carcinogenic risk

[4].

Repeated Dose & Reproductive Toxicity

e Sub-chronic (90-day, Rat): NOAEL (No Observed Adverse Effect Level) established at ~300
mg/kg/day. High doses (=10,000 ppm in feed) showed increased kidney weights and minor
growth suppression [5].

o Reproductive Toxicity: No evidence of teratogenicity at maternally toxic doses.

Analytical & Experimental Protocols
Protocol: HPLC Quantification of PTSA Impurity

Objective: Quantify PTSA in drug substances to ensure compliance with ICH Q3A guidelines
(typically <0.10%).[4]

Methodology:
e Column: C18 Reverse Phase (e.g., 250 mm x 4.6 mm, 5 pum).
» Mobile Phase:

o Solvent A: 0.1% Orthophosphoric acid in Water.

o Solvent B: Acetonitrile.[5][6][7]

o Gradient: 90% A to 50% A over 20 mins.
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e Detection: UV at 225 nm (Maximal absorbance for sulfonamide moiety).

e Flow Rate: 1.0 mL/min.

» Standard Prep: Dissolve PTSA reference standard in Methanol:Water (50:50) to 0.5 mg/mL.
Self-Validating Logic:

o System Suitability: The resolution (Rs) between PTSA and the Active Pharmaceutical
Ingredient (API) must be > 2.0.

 Linearity Check: Correlation coefficient (r2) must be > 0.999 over 50-150% of the target
concentration.

Visualization: Analytical Decision Workflow

The following diagram illustrates the logic for investigating PTSA presence in pharmaceutical
synthesis.
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Drug Substance Synthesis

Was p-TsClI or Toluene used?

HPLC-UV Analysis

Is PTSA > 0.10%?

Report as Impurity

Evaluate Genotoxic Risk of Esters Feleaae BRE

Click to download full resolution via product page

Figure 1: Decision logic for monitoring PTSA impurities in pharmaceutical manufacturing.

Environmental Fate & Metabolism
Biological Pathway

PTSA is often the stable end-product of Chloramine-T metabolism. In vivo, it is excreted largely
unchanged in urine due to its high polarity and stability against further oxidation.
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Chloramine-T In Vivo / Aquatic Env Hydrolysis p-Toluene Sulfonamide Rapid Elimination Renal Excretion
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Figure 2: Metabolic formation and excretion pathway of PTSA.

Environmental Impact
o Biodegradability: Not readily biodegradable (OECD 301).

» Ecotoxicity:
o Fish (LC50): > 100 mg/L (Low toxicity).[6]
o Daphnia (EC50): > 100 mg/L.[6]

o Disposal: Incineration with a scrubber for sulfur oxides (SOx) and nitrogen oxides (NOX) is

the mandated disposal method.

Handling & Safety Data Sheet (SDS) Summary
Hazard Identification (GHS)

» Signal Word: Warning
e Hazard Statements:

o H319: Causes serious eye irritation.[5]

o H335: May cause respiratory irritation.[7][8]
e Precautionary Statements:

o P261: Avoid breathing dust.

o P280: Wear protective gloves/eye protection.
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Exposure Controls

Engineering Controls: Use local exhaust ventilation (LEV) to keep airborne concentrations
below nuisance dust limits (typically 10 mg/m3).

PPE:
o Respiratory:[5][7] N95 (US) or P1 (EU) particle respirator.
o Eyes: Safety glasses with side shields.

o Skin: Nitrile gloves (0.11 mm thickness, breakthrough >480 min).

First Aid Measures

Eye Contact: Rinse cautiously with water for 15 minutes.[8] Remove contact lenses.[5]
Inhalation: Move to fresh air. If symptoms persist (coughing), seek medical attention.

Ingestion: Drink 2 glasses of water. Do NOT induce vomiting unless directed by medical
personnel.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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